tert-butyl N-{[5-(hydroxymethyl)-1,3-oxazol-2-yl]methyl}carbamate

Catalog No.
S13992705
CAS No.
M.F
C10H16N2O4
M. Wt
228.24 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
tert-butyl N-{[5-(hydroxymethyl)-1,3-oxazol-2-yl]m...

Product Name

tert-butyl N-{[5-(hydroxymethyl)-1,3-oxazol-2-yl]methyl}carbamate

IUPAC Name

tert-butyl N-[[5-(hydroxymethyl)-1,3-oxazol-2-yl]methyl]carbamate

Molecular Formula

C10H16N2O4

Molecular Weight

228.24 g/mol

InChI

InChI=1S/C10H16N2O4/c1-10(2,3)16-9(14)12-5-8-11-4-7(6-13)15-8/h4,13H,5-6H2,1-3H3,(H,12,14)

InChI Key

XNOPYMSUPSPDRX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NCC1=NC=C(O1)CO

Tert-butyl N-{[5-(hydroxymethyl)-1,3-oxazol-2-yl]methyl}carbamate is a chemical compound characterized by its unique structure, which incorporates a tert-butyl group, a hydroxymethyl group, and an oxazole ring. The molecular formula for this compound is C10H16N2O4C_{10}H_{16}N_{2}O_{4}, and it has a molecular weight of approximately 228.25 g/mol. The compound is often used in various chemical and biological applications due to its functional groups that allow for diverse reactivity and interaction with biological systems .

The chemical reactivity of tert-butyl N-{[5-(hydroxymethyl)-1,3-oxazol-2-yl]methyl}carbamate primarily involves nucleophilic substitutions and hydrolysis reactions due to the presence of the carbamate functional group. The oxazole ring can also participate in electrophilic aromatic substitution reactions, making the compound versatile in synthetic organic chemistry. Specific reactions include:

  • Hydrolysis: Under acidic or basic conditions, the carbamate can hydrolyze to form the corresponding amine and carbonic acid.
  • Nucleophilic Substitution: The hydroxymethyl group can act as a nucleophile, allowing for further functionalization of the compound.

The synthesis of tert-butyl N-{[5-(hydroxymethyl)-1,3-oxazol-2-yl]methyl}carbamate generally involves multi-step organic synthesis techniques. Common methods include:

  • Formation of the Oxazole Ring: This can be achieved through condensation reactions between appropriate aldehydes and amines.
  • Carbamate Formation: Reacting the oxazole derivative with tert-butyl chloroformate in the presence of a base leads to the formation of the carbamate linkage.
  • Hydroxymethylation: The introduction of the hydroxymethyl group can be performed using formaldehyde or other hydroxymethylating agents under controlled conditions.

Tert-butyl N-{[5-(hydroxymethyl)-1,3-oxazol-2-yl]methyl}carbamate finds applications in various fields:

  • Pharmaceuticals: As a potential lead compound for developing new antimicrobial agents.
  • Agriculture: Its derivatives may be explored as agrochemicals due to their biological activity.
  • Chemical Research: Used as an intermediate in organic synthesis and material science.

Interaction studies involving tert-butyl N-{[5-(hydroxymethyl)-1,3-oxazol-2-yl]methyl}carbamate focus on its binding affinity with biological targets such as enzymes and receptors. Preliminary studies suggest that compounds containing oxazole rings can interact with various proteins through hydrogen bonding and hydrophobic interactions, potentially influencing enzyme activity or receptor signaling pathways.

Tert-butyl N-{[5-(hydroxymethyl)-1,3-oxazol-2-yl]methyl}carbamate shares structural similarities with several other compounds that feature oxazole or carbamate functionalities. Here are some comparable compounds:

Compound NameStructureUnique Features
Tert-butyl N-{[4-(hydroxymethyl)-1,3-oxazol-5-yl]methyl}carbamateStructureDifferent position of hydroxymethyl on the oxazole ring
Tert-butyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate-Contains an oxetane ring instead of an oxazole
Tert-butyl N-methyl-N-{2-[(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)methyl]cyclohexyl}carbamate-Incorporates an oxadiazole structure

These compounds highlight the versatility of carbamates and heterocycles in medicinal chemistry while illustrating how slight modifications can lead to distinct biological profiles and applications. Each compound's unique arrangement of functional groups influences its reactivity and potential utility in drug design.

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

2

Exact Mass

228.11100700 g/mol

Monoisotopic Mass

228.11100700 g/mol

Heavy Atom Count

16

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